Cas no 905986-94-9 (1-(4-Methoxybenzyl)piperidin-4-one)

• Product Name: 1-(4-Methoxybenzyl)piperidin-4-one
• CAS No: 905986-94-9
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD09938405
• CID: 2148217
• PubChem ID: 11959580
• Update Time: 2025-05-24

1-(4-Methoxybenzyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxybenzyl)-4-piperidone
• 1-(4-Methoxybenzyl)piperidin-4-one
• 1-[(4-Methoxyphenyl)methyl]-4-piperidinone
• 905986-94-9
• 1-(4-Methoxybenzyl)piperidin-4-one (min 90%)
• 827-291-4
• E10275
• AKOS000180871
• CS-0314450
• DB-298435
• MFCD09938405
• 1-[(4-methoxyphenyl)methyl]piperidin-4-one
• SB43257
• SCHEMBL1586605
• ALUMNZBTDKQKNP-UHFFFAOYSA-N
• 1-(4-Methoxybenzyl)-4-piperidone
• FS-5282

• MDL： MFCD09938405
• Inchi： 1S/C13H17NO2/c1-16-13-4-2-11(3-5-13)10-14-8-6-12(15)7-9-14/h2-5H,6-10H2,1H3
• InChI Key： ALUMNZBTDKQKNP-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 219.125928785Da
• Monoisotopic Mass: 219.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-Methoxybenzyl)piperidin-4-one

Recent Advances in the Study of 1-(4-Methoxybenzyl)piperidin-4-one (CAS: 905986-94-9) in Chemical Biology and Pharmaceutical Research

1-(4-Methoxybenzyl)piperidin-4-one (CAS: 905986-94-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its piperidin-4-one core and 4-methoxybenzyl substituent, has been explored for its versatile reactivity and biological activity. Recent studies have focused on its synthesis, structural modifications, and pharmacological evaluations, highlighting its promise as a scaffold for developing novel therapeutic agents.

A key area of research involves the optimization of synthetic routes for 1-(4-Methoxybenzyl)piperidin-4-one to improve yield and purity. Recent publications have described innovative catalytic methods and green chemistry approaches to streamline its production. For instance, a 2023 study demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce diverse functional groups, enhancing the compound's utility in library synthesis for high-throughput screening.

Pharmacological investigations have revealed that 1-(4-Methoxybenzyl)piperidin-4-one exhibits notable activity against central nervous system (CNS) targets. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and Parkinson's disease. In vitro and in vivo studies published in 2024 further corroborated these findings, with derivatives of this compound demonstrating improved blood-brain barrier penetration and reduced off-target effects.

Another promising direction is the compound's role in cancer research. Recent work has identified 1-(4-Methoxybenzyl)piperidin-4-one derivatives as inhibitors of key oncogenic kinases. A 2024 study reported that certain analogs exhibited potent activity against PI3K and mTOR pathways, which are critical in tumor progression. These findings underscore the compound's potential as a lead structure for developing targeted cancer therapies.

In addition to its therapeutic potential, 1-(4-Methoxybenzyl)piperidin-4-one has been employed as a building block in chemical biology probes. Researchers have utilized its reactive ketone group for bioconjugation, enabling the study of protein-ligand interactions and cellular processes. A notable application includes its use in activity-based protein profiling (ABPP) to identify novel drug targets in complex biological systems.

Despite these advancements, challenges remain in the clinical translation of 1-(4-Methoxybenzyl)piperidin-4-one-based therapeutics. Issues such as metabolic stability, selectivity, and toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural optimization and advanced formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 1-(4-Methoxybenzyl)piperidin-4-one (CAS: 905986-94-9) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from CNS disorders to oncology, highlight its broad utility. Continued exploration of its chemistry and biology will likely yield significant contributions to drug discovery and development in the coming years.